

GSK484: A Technical Guide to a Reversible PAD4 Inhibitor

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: GSK484
Cat. No.: B12823611

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of **GSK484**, a potent and selective reversible inhibitor of Peptidylarginine Deiminase 4 (PAD4). PAD4 is a critical enzyme in various physiological and pathological processes, including the formation of neutrophil extracellular traps (NETs), and is a key target in autoimmune diseases and cancer. This document details the mechanism of action, chemical properties, and quantitative inhibitory data of **GSK484**. Furthermore, it provides detailed experimental protocols for in vitro and in vivo studies and visualizes the core signaling pathways and experimental workflows using Graphviz diagrams.

Introduction to GSK484 and PAD4

Peptidylarginine deiminase 4 (PAD4) is a calcium-dependent enzyme that catalyzes the conversion of arginine residues to citrulline on target proteins, a post-translational modification known as citrullination or deimination.^[1] This process is integral to various biological functions, most notably the decondensation of chromatin in neutrophils, which is a prerequisite for the formation of neutrophil extracellular traps (NETs).^{[1][2]} Dysregulation of PAD4 activity and

excessive NET formation are implicated in the pathogenesis of numerous inflammatory and autoimmune diseases such as rheumatoid arthritis and lupus, as well as in cancer progression.
[\[3\]](#)[\[4\]](#)[\[5\]](#)

GSK484 is a potent, selective, and reversible inhibitor of PAD4. It preferentially binds to the low-calcium conformation of the enzyme, presenting a distinct mechanism compared to other PAD inhibitors.[\[3\]](#) Its ability to block the citrullination of key PAD4 substrates, such as histones, makes it a valuable tool for studying the biological roles of PAD4 and a promising therapeutic candidate for a range of diseases.[\[6\]](#)

Chemical and Physical Properties

GSK484, with the biochemical name ((3S,4R)-3-Amino-4-hydroxypiperidin-1-yl)(2-(1-(cyclopropylmethyl)-1H-indol-2-yl)-7-methoxy-1-methyl-1H-benzo[d]imidazol-5-yl)methanone hydrochloride, is a synthetic molecule. Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C27H32ClN5O3	
Molecular Weight	510.03 g/mol	[7] [8]
CAS Number	1652591-81-5	
Purity	>98%	
Form	Solid	
Solubility	Soluble in DMSO to 50 mM	

Quantitative Inhibitory Data

GSK484 demonstrates high-affinity binding to PAD4, with its potency being influenced by calcium concentration.[\[9\]](#) The inhibitory activity of **GSK484** has been quantified using various biochemical assays.


Assay Type	Condition	IC50 (nM)	Reference
Fluorescence Polarization (FP) Binding Assay	0 mM Calcium	50	[9][10]
Fluorescence Polarization (FP) Binding Assay	2 mM Calcium	250	[9][10]
Ammonia Release Assay	0.2 mM Calcium (BAEE substrate)	50	[7][10]

GSK484 exhibits significant selectivity for PAD4 over other PAD isoforms (PAD1-3).[6] A related compound, GSK106, with an IC50 > 100 μ M, serves as a negative control in experiments to confirm PAD4-specific effects.[3]

Mechanism of Action

GSK484 acts as a reversible inhibitor of PAD4.[3] Crystallography studies have revealed that **GSK484** binds to a unique conformation of the PAD4 active site, where a portion of the site is reordered to form a β -hairpin structure.[3] This binding mode is distinct from that of other classes of PAD inhibitors. **GSK484** is competitive with the substrate and shows a preference for the low-calcium form of PAD4.[3][5]

The inhibition of PAD4 by **GSK484** prevents the citrullination of target proteins, most notably histones H3 and H4.[5] This is a critical step in the process of NETosis. By inhibiting histone citrullination, **GSK484** effectively blocks the formation of NETs in both mouse and human neutrophils.[11]



[Click to download full resolution via product page](#)

Caption: Mechanism of **GSK484** action on PAD4 and NETosis.

Experimental Protocols

In Vitro PAD4 Inhibition Assay (Ammonia Release Assay)


This assay measures the inhibition of PAD4-mediated citrullination of a substrate, such as benzoyl-arginine ethyl ester (BAEE), by quantifying the release of ammonia.[7][9]

Materials:

- Recombinant PAD4 enzyme
- **GSK484**
- Assay Buffer: 100 mM HEPES (pH 8.0), 50 mM NaCl, 5% glycerol, 1 mM CHAPS, 1 mM DTT
- Calcium Chloride (CaCl₂) solution
- Benzoyl-arginine ethyl ester (BAEE) substrate
- Ammonia detection reagent

Procedure:

- Serially dilute **GSK484** in DMSO to achieve the desired concentration range. The final DMSO concentration in the assay should be kept constant (e.g., 1%).
- In a microplate, add the assay buffer containing a specific concentration of CaCl₂ (e.g., 0.2 mM).
- Add the diluted **GSK484** or DMSO (vehicle control) to the wells.
- Add the recombinant PAD4 enzyme to the wells and incubate for a specified time (e.g., 50 minutes) at room temperature to allow for inhibitor binding.
- Initiate the enzymatic reaction by adding the BAEE substrate.
- Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).
- Stop the reaction and add the ammonia detection reagent according to the manufacturer's instructions.
- Measure the absorbance or fluorescence to quantify the amount of ammonia released.
- Calculate the percent inhibition for each **GSK484** concentration and determine the IC₅₀ value.



[Click to download full resolution via product page](#)

Caption: Workflow for the in vitro ammonia release assay.

Cell-Based Citrullination Assay

This protocol assesses the ability of **GSK484** to inhibit PAD4-mediated citrullination within a cellular context.^[7]

Materials:

- HEK293 cells stably expressing N-terminal FLAG-tagged PAD4 (or other suitable cell line)
- DMEM supplemented with 10% Fetal Bovine Serum
- PBS with 2 mM EGTA
- Cell Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 1.5 mM MgCl₂, 5% glycerol, 150 mM NaCl, 25 mM NaF, 1 mM Na₃VO₄, 0.4% NP-40, 1 mM DTT, and protease inhibitors
- **GSK484**
- Calcium Chloride (CaCl₂)

Procedure:

- Culture HEK293-FLAG-PAD4 cells to sub-confluency.
- Harvest the cells by centrifugation and wash once with PBS/EGTA.
- Lyse the cells in the cell lysis buffer.
- Pre-incubate the cell lysates for 20 minutes at 4°C with either DMSO (vehicle control) or **GSK484** (e.g., 100 µM).
- Initiate the citrullination reaction by adding CaCl₂ to a final concentration of 2 mM.
- Incubate the reaction for 30 minutes at 37°C.
- Analyze the level of citrullinated proteins by Western blotting using an anti-citrullinated histone antibody or other relevant antibodies.

In Vivo Inhibition of NETosis

This protocol describes the administration of **GSK484** to a mouse model to evaluate its effect on NET formation in vivo.[9][12]

Animal Model:

- MMTV-PyMT mice or other suitable models for inducing NETosis.[9]

Materials:


- **GSK484**
- Vehicle for injection (e.g., a solution containing DMSO, PEG300, Tween-80, and saline)[9]

Procedure:

- Prepare the **GSK484** dosing solution. A clear solution can be achieved by adding 100 µL of a 20.8 mg/mL DMSO stock solution to 400 µL PEG300, mixing, then adding 50 µL Tween-80, mixing, and finally adding 450 µL saline.[9] It is recommended to prepare the working solution fresh daily.[9]
- Administer **GSK484** to the mice via intraperitoneal (IP) injection at a dose of 4 mg/kg daily for a specified period (e.g., one week).[9][12]
- At the end of the treatment period, collect peripheral blood or tissue samples.
- Analyze the samples for markers of NETosis, such as citrullinated histone H3, by immunofluorescence, ELISA, or Western blotting.

Signaling Pathways

PAD4 plays a crucial role in the signaling cascade leading to NET formation. The activation of neutrophils by various stimuli triggers a series of intracellular events, including the production of reactive oxygen species (ROS) and an increase in intracellular calcium levels.[1] This leads to the activation of PAD4, which then citrullinates histones, resulting in chromatin decondensation and the expulsion of NETs.[1][2] **GSK484** intervenes in this pathway by directly inhibiting PAD4 activity.



[Click to download full resolution via product page](#)

Caption: Simplified signaling pathway of PAD4-mediated NETosis and the point of intervention by **GSK484**.

Conclusion

GSK484 is a well-characterized, potent, and selective reversible inhibitor of PAD4. Its distinct mechanism of action, favorable pharmacokinetic profile, and demonstrated efficacy in inhibiting NET formation in both in vitro and in vivo models make it an invaluable research tool and a promising therapeutic agent.[3][6] This guide provides essential technical information to support further investigation into the roles of PAD4 in health and disease and to facilitate the development of novel therapeutic strategies targeting this enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Activation of PAD4 in NET formation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. DSpace [repository.escholarship.umassmed.edu]
- 3. GSK484 | Structural Genomics Consortium [thesgc.org]
- 4. GSK484 - Wikipedia [en.wikipedia.org]
- 5. mdpi.com [mdpi.com]
- 6. caymanchem.com [caymanchem.com]
- 7. selleckchem.com [selleckchem.com]
- 8. ChemGood [chemgood.com]
- 9. medchemexpress.com [medchemexpress.com]
- 10. researchgate.net [researchgate.net]
- 11. Inhibition of PAD4 activity is sufficient to disrupt mouse and human NET formation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 12. The PAD4 inhibitor GSK484 diminishes neutrophil extracellular trap in the colon mucosa but fails to improve inflammatory biomarkers in experimental colitis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [GSK484: A Technical Guide to a Reversible PAD4 Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b12823611/docs#gsk484-a-technical-guide-to-a-reversible-pad4-inhibitor\]](https://www.benchchem.com/product/b12823611/docs#gsk484-a-technical-guide-to-a-reversible-pad4-inhibitor)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)